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Compound of Interest

Compound Name: VU0483605

Cat. No.: B611762 Get Quote

For Immediate Reference: VU0483605 is a chlorinated organic compound. Disposal should

follow protocols for halogenated organic waste. Never dispose of down the drain or in regular

trash.

This document provides essential safety and logistical information for the proper handling and

disposal of VU0483605 (CAS No. 1623101-11-0), a potent and brain-penetrated mGlu1

receptor positive allosteric modulator (PAM) used in research. Adherence to these procedures

is critical to ensure personnel safety and environmental compliance.[1] Information regarding

the specific hazards of VU0483605 is not fully available in publicly accessible safety data

sheets, therefore, caution is advised and general protocols for handling potentially hazardous

research chemicals should be strictly followed.
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Property Data Source

Chemical Name

3-chloro-N-[3-chloro-4-(4-

chloro-1,3-dioxo-2,3-dihydro-

1H-isoindol-2-

yl)phenyl]pyridine-2-

carboxamide

[2]

CAS Number 1623101-11-0 [1][2]

Molecular Formula C20H10Cl3N3O3 [2]

Molecular Weight 446.67 g/mol

Appearance
Crystalline solid, light yellow to

orange

Solubility

Soluble in DMSO (≤20 mg/ml)

and dimethyl formamide (20

mg/ml)

Storage Store at -20°C

Experimental Protocols for Safe Handling and
Disposal
Personal Protective Equipment (PPE): Before handling VU0483605, all personnel must be

equipped with the following standard laboratory PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Handling Procedures:

Handle VU0483605 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.
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Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected area

with copious amounts of water and seek medical attention.

Prevent the formation of dust when working with the solid form of the compound.

Spill Management: In the event of a spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if dust is generated.

Absorb liquid spills with an inert material (e.g., vermiculite, sand).

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Place all contaminated materials into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, and dispose of the cleaning materials as

hazardous waste.

Disposal of Unused VU0483605 and Contaminated Materials:

Segregation: All waste containing VU0483605, including unused product, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves), must be segregated as halogenated

organic waste. Do not mix with non-halogenated or other waste streams.

Waste Container:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container should be compatible with chlorinated organic compounds.

The label must include:

The words "Hazardous Waste"

The full chemical name: "VU0483605" or "3-chloro-N-[3-chloro-4-(4-chloro-1,3-dioxo-

2,3-dihydro-1H-isoindol-2-yl)phenyl]pyridine-2-carboxamide"
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The primary hazard(s) (e.g., "Toxic," "Halogenated Organic")

The accumulation start date.

Storage of Waste:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.

Ensure the container is kept closed except when adding waste.

Provide secondary containment to prevent the spread of material in case of a leak.

Disposal Request:

Once the waste container is full or has reached the institutional time limit for storage in a

satellite accumulation area, contact your institution's Environmental Health and Safety

(EHS) department to arrange for pickup and disposal.

Do not attempt to dispose of VU0483605 through incineration or by treating it as general

laboratory waste. Professional disposal by a licensed hazardous waste management

company is mandatory.

Empty Container Disposal:

Empty containers that held VU0483605 should be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol).

The rinsate must be collected and disposed of as halogenated organic hazardous waste.

After triple-rinsing, the container can be disposed of as non-hazardous waste, in accordance

with institutional policies. Deface the original label before disposal.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of VU0483605.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of VU0483605, thereby protecting themselves, their colleagues, and the

wider community. Always consult your institution's specific chemical hygiene and waste

disposal plans for additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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